Cas no 2034379-72-9 (3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione)

• Product Name: 3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
• CAS No: 2034379-72-9
• MF: C₂₁H₁₈ClN₅O₃
• MW: 423.852323055267
• CID: 5467605
• Update Time: 2025-10-17

3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H-pyrido[2,3-d]pyrimidine-2,4-dione
• 3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

• Inchi： 1S/C21H18ClN5O3/c22-13-3-4-16-12(10-13)11-17(24-16)20(29)26-8-5-14(6-9-26)27-19(28)15-2-1-7-23-18(15)25-21(27)30/h1-4,7,10-11,14,24H,5-6,8-9H2,(H,23,25,30)
• InChI Key： ZOKKKKXNHDCTLI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(N1CCC(CC1)N1C(NC3C(=CC=CN=3)C1=O)=O)=O)N2

Computed Properties

• Exact Mass: 423.1098171 g/mol
• Monoisotopic Mass: 423.1098171 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.4
• Molecular Weight: 423.9

Additional information on 3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 2034379-72-9): A Comprehensive Overview

3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 2034379-72-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential clinical implications of this compound.

The chemical structure of 3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is characterized by a central pyrido[2,3-d]pyrimidine core linked to a piperidine ring and a 5-chloroindole moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule. The pyrido[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, including kinases and nucleic acids.

The synthesis of 3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has been reported in several studies. One common approach involves the reaction of 5-chloroindole with an appropriate piperidine derivative followed by cyclization to form the pyrido[2,3-d]pyrimidine core. This multistep synthesis process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have also explored the use of green chemistry principles to minimize environmental impact and improve sustainability.

In terms of biological activity, 3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has shown promising results in various in vitro and in vivo studies. Research has demonstrated its potent inhibitory effects on specific kinases involved in cancer signaling pathways. For instance, it has been found to effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. This makes it a potential candidate for the development of targeted cancer therapies.

Beyond its anticancer properties, 3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has also exhibited neuroprotective effects in preclinical models of neurodegenerative diseases. Studies have shown that it can modulate the activity of certain neurotransmitter receptors and reduce oxidative stress in neuronal cells. These findings suggest that this compound may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is another important aspect to consider for its clinical development. Preclinical studies have indicated that it exhibits favorable absorption and distribution properties when administered orally or intravenously. Additionally, its metabolic stability and low toxicity profile make it a promising candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione in various disease settings. Early phase trials have shown promising results in terms of tolerability and preliminary efficacy signals. However, more extensive studies are needed to fully understand its therapeutic potential and optimize its use in clinical practice.

In conclusion, 3-[1-(5-chloro-1H-indole-2-carbonyl)piperidin-4-yl]-1H， ̈， ̈， ̈， ̈， ̈， ̈， ̈， ̈， ̈， ̈， ̈， ̈， H-pyrido[ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ d]pyrimidine - -dione (CAS No. ) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutic agents targeting cancer and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future application in medicine.